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Compound of Interest

Compound Name: Malotilate

Cat. No.: B1675935

This document provides essential safety and logistical information for the proper disposal of
Malotilate (CAS 59937-28-9), a hepatotropic agent used in research.[1][2] Adherence to these
procedural guidelines is critical for ensuring laboratory safety and environmental protection.

Safety and Handling Precautions

According to available safety data, Malotilate is not classified as a hazardous substance under
the Globally Harmonized System (GHS).[3] However, it is designated as slightly hazardous to
water (Water Hazard Class 1).[3] Therefore, precautions must be taken to prevent undiluted or
large quantities from entering groundwater, water courses, or sewage systems.[3]

Personal Protective Equipment (PPE) during handling and disposal should include:
o Standard laboratory coat

o Safety glasses

o Chemical-resistant gloves

Malotilate Chemical and Physical Properties

A summary of key quantitative data for Malotilate is provided below for easy reference.
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Property Value Source
Molecular Formula C12H1604S2 [415]
Molar Mass 288.4 g/mol [41[5]
CAS Number 59937-28-9 [31[4]
Appearance Solid [5]

EC Number 261-987-3 [3]

Step-by-Step Disposal Protocol

The appropriate disposal method for Malotilate depends on the quantity of waste and local,
state, and federal regulations. The following workflow provides a decision-making framework
for safe disposal.
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Malotilate Disposal Workflow
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Malotilate Disposal Decision Workflow
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For trace amounts or residues of Malotilate, such as that left in empty containers, the following
procedure, adapted from FDA guidelines for non-hazardous medicines, is recommended.[6][7]

e Deactivation and Containment:
o Do not flush Malotilate down the drain or toilet.

o Mix the solid Malotilate with an inert and unpalatable substance like dirt, cat litter, or used
coffee grounds.[7] Do not crush tablets or capsules if applicable.

o Place the entire mixture into a sealable container, such as a plastic bag or a sealable
plastic container, to prevent leakage.[7]

e Final Disposal:
o Place the sealed container in the regular municipal solid waste (trash).[7]

o Before disposing of the original empty container, remove or scratch out all personal or
identifying information from the prescription label to protect privacy.[7]

For larger quantities, such as expired bulk containers or significant experimental waste,
disposal as standard chemical waste is required.

e Engage a Professional Service:

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
chemical waste management company.[8] These organizations are equipped to handle the
transportation, treatment, and final disposal in compliance with all regulations.

e Packaging and Storage:

o Store the Malotilate waste in a well-sealed, clearly labeled container. The label should
identify the contents as "Malotilate Waste."

o Keep the container in a designated, secure waste accumulation area until it is collected by
the disposal service.

e Documentation:
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o Ensure a hazardous waste manifest or a similar tracking document is completed upon
transfer to the disposal vendor. This creates a "cradle-to-grave" record of the waste
management process as required by the Resource Conservation and Recovery Act
(RCRA) for regulated wastes.[9]

Environmental Considerations

While not classified as a GHS hazard, Malotilate is slightly hazardous to aquatic environments.
[3] The primary goal of these disposal procedures is to prevent its release into the sewer
system or natural waterways. High-temperature incineration by a licensed facility is the most
environmentally sound method for destroying unwanted pharmaceuticals and chemical waste.
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. glpbio.com [glpbio.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. Malotilate | C12H1604S2 | CID 4006 - PubChem [pubchem.ncbi.nim.nih.gov]
. caymanchem.com [caymanchem.com]

. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]

. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

°
(] [00] ~ » ol EEN w N =

. forensicresources.org [forensicresources.org]
e 10. iwaste.epa.gov [iwaste.epa.gov]

 To cite this document: BenchChem. [Proper Disposal of Malotilate: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675935#malotilate-proper-disposal-procedures]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://forensicresources.org/wp-content/uploads/2019/07/Guidelines-for-Hazardous-Waste-Management-Form-04-03-2018.pdf
https://www.benchchem.com/product/b1675935?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/30266m.pdf
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b1675935?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/malotilate.html
https://www.glpbio.com/sp/malotilate.html
https://cdn.caymanchem.com/cdn/msds/30266m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Malotilate
https://www.caymanchem.com/product/30266
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://forensicresources.org/wp-content/uploads/2019/07/Guidelines-for-Hazardous-Waste-Management-Form-04-03-2018.pdf
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b1675935#malotilate-proper-disposal-procedures
https://www.benchchem.com/product/b1675935#malotilate-proper-disposal-procedures
https://www.benchchem.com/product/b1675935#malotilate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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